Cas no 1261573-86-7 (2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile)

• Product Name: 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile
• CAS No: 1261573-86-7
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4990303
• Update Time: 2025-05-21

2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-10-5-12(16)11(15)4-9(10)8-3-1-2-7(6-18)13(8)17/h1-5H
• InChI Key： WTOSQBKPIHPDNF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC=C(C#N)C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 5.8
• Topological Polar Surface Area: 23.8

Additional information on 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile

Recent Advances in the Study of 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile (CAS: 1261573-86-7)

The compound 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile (CAS: 1261573-86-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polychlorinated biphenyl (PCB) derivative, characterized by its unique structural features, has been the subject of several studies exploring its potential applications and environmental impact. Recent research has focused on its synthesis, biological activity, and mechanisms of action, providing valuable insights for both industrial and academic communities.

One of the key areas of investigation has been the environmental persistence and toxicity of 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile. Studies have demonstrated that this compound exhibits a high degree of stability in various environmental matrices, raising concerns about its long-term ecological effects. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to detect and quantify its presence in environmental samples. These findings underscore the need for stringent regulatory measures to mitigate its potential hazards.

In the realm of biomedical research, 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile has been investigated for its interactions with biological systems. Recent in vitro studies have revealed its ability to modulate specific cellular pathways, particularly those involving cytochrome P450 enzymes. These interactions have implications for drug metabolism and toxicity, making this compound a valuable tool for understanding the mechanisms of xenobiotic metabolism. Furthermore, its structural similarity to other PCBs has prompted studies on its potential endocrine-disrupting effects, with preliminary data suggesting possible impacts on hormone receptor signaling.

Another significant advancement has been the development of novel synthetic routes for 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile. Researchers have optimized reaction conditions to improve yield and purity, addressing previous challenges in its large-scale production. These improvements have facilitated its use as a reference standard in environmental and toxicological studies. Additionally, computational modeling studies have provided deeper insights into its molecular interactions, aiding in the design of more effective remediation strategies.

Looking ahead, the continued exploration of 2,2',4',5'-Tetrachlorobiphenyl-3-carbonitrile holds promise for both environmental science and pharmaceutical development. Future research directions may include the elucidation of its metabolic pathways in vivo, the development of targeted degradation methods, and the investigation of its potential therapeutic applications. As the scientific community gains a more comprehensive understanding of this compound, its role in advancing both environmental and biomedical research is expected to grow.